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Compound of Interest

Compound Name: Lauryldiethanolamine

Cat. No.: B073527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

A critical ambiguity exists in scientific and commercial literature surrounding the term "N-

Lauryldiethanolamine," which is often used interchangeably for two structurally distinct

compounds. This guide provides a comprehensive clarification, detailing the synonyms,

properties, and applications of each, to ensure precision in research and development. The two

primary compounds often conflated are:

N,N-Bis(2-hydroxyethyl)dodecanamide (CAS RN: 120-40-1): An amide of lauric acid and

diethanolamine, commonly known as Lauramide DEA.

N-Lauryldiethanolamine (CAS RN: 1541-67-9): A tertiary amine, more accurately named

N,N-Bis(2-hydroxyethyl)dodecylamine.

This document will address each compound separately to provide clarity and detailed technical

information.

Section 1: N,N-Bis(2-hydroxyethyl)dodecanamide
(Lauramide DEA)
N,N-Bis(2-hydroxyethyl)dodecanamide is a non-ionic surfactant widely used in cosmetics and

personal care products for its viscosity-building and foam-stabilizing properties.[1][2]
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This compound is known by a multitude of names in scientific and commercial literature, which

can be a source of confusion.

Identifier Type Identifier

IUPAC Name N,N-bis(2-hydroxyethyl)dodecanamide[3]

CAS Number 120-40-1[3]

Common Synonyms

Lauramide DEA, Lauric acid diethanolamide,

Lauroyl diethanolamide, Lauric diethanolamide,

Diethanollauramide[4]

Trade Names
Comperlan LD, Standamid LD, Crillon LDE,

Alkamide LE[4]

Physicochemical Properties
The physical and chemical characteristics of Lauramide DEA make it a versatile ingredient in

various formulations.

Property Value Source(s)

Molecular Formula C₁₆H₃₃NO₃ [3]

Molecular Weight 287.44 g/mol [4]

Appearance
White to pale yellow waxy solid

or viscous liquid
[5][6]

Melting Point 38-48 °C [6][7]

Boiling Point ~443.25 °C (estimated) [6]

Solubility
Soluble in chloroform and

methanol (slightly)
[8]

Water Solubility 49.91 mg/L at 20°C [8]
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Detailed, step-by-step experimental protocols for the synthesis of N,N-Bis(2-

hydroxyethyl)dodecanamide are not extensively available in public literature. However, the

general manufacturing process involves the condensation of lauric acid or its methyl esters with

diethanolamine.[9] This reaction is typically carried out at elevated temperatures, often in the

presence of a catalyst, with a 1:1 or 1:2 molar ratio of the fatty acid to diethanolamine.[9]

General Synthesis Workflow:

Reactant Mixing: Lauric acid (or its ester) and diethanolamine are combined in a reaction

vessel.

Heating: The mixture is heated to drive the condensation reaction, which forms the amide

bond and releases water (or methanol).

Catalysis: An alkaline catalyst may be used to facilitate the reaction.[10]

Purification: The final product is purified to remove unreacted starting materials and

byproducts.

Biological Activity and Signaling Pathways
While primarily used for its surfactant properties, some research suggests that N,N-Bis(2-

hydroxyethyl)dodecanamide may exhibit biological activity. It has been identified as a potential

blocker of angiotensin II receptors, which could have implications for its use in cardiovascular

research or as a potential therapeutic agent.[11] Angiotensin II receptor blockers (ARBs) are a

class of drugs that inhibit the renin-angiotensin-aldosterone system (RAAS), a critical pathway

in blood pressure regulation.[12][13]

Below is a diagram illustrating the RAAS pathway and the point of action for an Angiotensin II

Receptor Blocker.
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Caption: The Renin-Angiotensin-Aldosterone System and ARB action.

Applications
The primary applications of Lauramide DEA are in the cosmetics and industrial sectors.

Cosmetics and Personal Care: It is a key ingredient in shampoos, body washes, and liquid

soaps, where it acts as a foam booster, stabilizer, and viscosity-enhancing agent.[7][14][15] It

contributes to a rich, creamy lather and improves product texture.[7]

Industrial Cleaning: Its surfactant properties make it effective in industrial cleaners for

emulsifying oils and greases.[14][16]

Textiles: It is used as an anti-static agent in the processing of synthetic fibers.[16]

Other Applications: It also finds use as a lubricant and anti-corrosion inhibitor in

metalworking fluids.[16]
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Safety Considerations
A significant safety concern with Lauramide DEA is its potential to contain residual

diethanolamine, which can react with nitrosating agents to form N-nitrosodiethanolamine, a

potential carcinogen.[5][14] For this reason, its use is regulated in cosmetics to ensure low

levels of free diethanolamine, and it should not be used in formulations containing nitrosating

agents.[5][9] It can also be a mild to moderate skin and eye irritant.[10][17]

Section 2: N-Lauryldiethanolamine (N,N-Bis(2-
hydroxyethyl)dodecylamine)
This compound is a tertiary amine and, while also a surfactant, has a different profile of

properties and applications compared to its amide counterpart.

Synonyms and Identifiers
Clarity in naming is crucial to distinguish this amine from the more common amide.

Identifier Type Identifier

IUPAC Name 2-[dodecyl(2-hydroxyethyl)amino]ethanol[1]

CAS Number 1541-67-9[1]

Common Synonyms

N,N-Bis(2-hydroxyethyl)dodecylamine, N-

Dodecyldiethanolamine,

Dodecylbis(hydroxyethyl)amine[1]

Physicochemical Properties
The properties of N-Lauryldiethanolamine are consistent with a long-chain tertiary amine.
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Property Value Source(s)

Molecular Formula C₁₆H₃₅NO₂ [1]

Molecular Weight 273.45 g/mol [1]

Appearance Colorless oil or liquid [18]

Melting Point 18.7-20.9 °C [15]

Boiling Point 195 °C at 3 mmHg [18]

Density 0.92 g/cm³ [18]

Solubility
Soluble in water, chloroform

(slightly), methanol (slightly)
[18]

Experimental Protocols
Detailed laboratory protocols for the synthesis of N-Lauryldiethanolamine are not readily

available in peer-reviewed literature. However, two primary synthetic routes are generally

described:

Alkylation of Diethanolamine: This method involves the nucleophilic substitution reaction

(Sɴ2 mechanism) of diethanolamine with a dodecyl halide, such as 1-bromododecane. The

nitrogen atom of diethanolamine acts as the nucleophile, attacking the electrophilic carbon of

the dodecyl halide.[18]

Ethoxylation of Dodecylamine: This alternative route involves the reaction of dodecylamine

with ethylene oxide. The reaction proceeds stepwise, with the initial formation of N-dodecyl-

N-ethanolamine, followed by a reaction with a second molecule of ethylene oxide to yield the

final product.[18]

General Synthesis Workflow (Alkylation):

Reactant Combination: Diethanolamine and a dodecyl halide are mixed in a suitable solvent.

Reaction Conditions: The reaction is typically carried out under controlled temperature and

pressure.
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Workup and Purification: The product is isolated from the reaction mixture and purified, often

using techniques like distillation or chromatography.[18]

Biological Activity and Signaling Pathways
N-Lauryldiethanolamine is recognized for its antibacterial properties.[1] Its mechanism of

action is believed to involve the disruption of bacterial cell membranes due to its surfactant

nature.[14] This can lead to increased membrane permeability, leakage of essential cellular

components like cofactors, and ultimately, cell lysis in actively growing bacteria.[14][19]

The following diagram illustrates the proposed antibacterial mechanism of N-

Lauryldiethanolamine.
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Caption: Proposed antibacterial action of N-Lauryldiethanolamine.

Additionally, N-Lauryldiethanolamine has been shown to have an inhibitory effect on cell

growth and may exhibit lysosomotropic behavior.

Applications
The applications of N-Lauryldiethanolamine are centered around its surfactant and biological

properties.

Surfactant and Emulsifier: It is used in detergents, cleaning products, and cosmetic

formulations as a surfactant and emulsifying agent.[14]

Antistatic Agent: It is utilized in the manufacturing of plastics to prevent the buildup of static

electricity.[7][14]

Biochemical Research: Due to its antibacterial properties, it is used in research to study

antimicrobial mechanisms.[18] It is also used in sample preparation for the removal of

cations.[15]

Agricultural Chemistry: It has been investigated for its effects on plant growth and

development.

Safety Considerations
N-Lauryldiethanolamine is reported to be an irritant to the eyes, respiratory system, and skin.

[18] It may also cause an allergic skin reaction.[1]

Conclusion
In conclusion, while the names "N-Lauryldiethanolamine" and its variations are often used

imprecisely, they can refer to two distinct chemical entities with different structures, properties,

and applications. N,N-Bis(2-hydroxyethyl)dodecanamide (Lauramide DEA) is an amide

primarily used as a thickener and foam stabilizer in cosmetics. In contrast, N-

Lauryldiethanolamine (N,N-Bis(2-hydroxyethyl)dodecylamine) is a tertiary amine with

applications as a surfactant, antistatic agent, and antibacterial agent. For scientific accuracy

and safety, it is imperative that researchers and developers use the correct nomenclature and

CAS number to identify the specific compound of interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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